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Compound of Interest

Compound Name: 2-Amino-6-methoxybenzonitrile

Cat. No.: B073248 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Amino-6-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Amino-6-methoxybenzonitrile, a chemical compound of interest in various research and

development fields. The information is presented in a structured format to facilitate easy access

and comparison of data. This guide also outlines general experimental protocols for the

determination of key physical properties.

Core Physical Properties
The physical characteristics of a compound are fundamental to its application in research and

drug development, influencing factors such as solubility, formulation, and reaction kinetics.

Summary of Physical Data
The following table summarizes the key physical and chemical properties of 2-Amino-6-
methoxybenzonitrile.
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Property Value Source(s)

Molecular Formula C₈H₈N₂O [1][2][3]

Molecular Weight 148.16 g/mol [1][2][3]

Melting Point 141 °C [1]

Boiling Point 339.4 °C at 760 mmHg [1][2]

Density 1.17 g/cm³ [1]

Appearance

Fine off-white to light tan

powder (for the related

compound 2-amino-6-

methoxybenzothiazole,

suggesting a similar

appearance)

[4]

Vapor Pressure 9.22E-05 mmHg at 25°C [1]

Flash Point 159.1 °C [1]

pKa (Predicted) 1.39 ± 0.10 [1]

LogP (Predicted) 1.73 [1]

Storage Temperature

Room temperature, in a dark

place under an inert

atmosphere

[1]

CAS Number 1591-37-3 [1][3]

Experimental Protocols
Standard methodologies are employed to determine the physical properties of organic

compounds like 2-Amino-6-methoxybenzonitrile. While specific experimental data for this

compound is not extensively published, the following general protocols are applicable.

Melting Point Determination
The melting point is a crucial indicator of purity.
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Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or similar).

Procedure:

A small, dry sample of the compound is finely powdered and packed into a capillary tube

to a height of 2-3 mm.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the sample is recorded as the melting range.[5][6]

Boiling Point Determination
Due to the high boiling point of 2-Amino-6-methoxybenzonitrile, distillation under reduced

pressure is recommended to prevent decomposition.

Apparatus: Simple or vacuum distillation apparatus.[5]

Procedure (Simple Distillation):

The compound is placed in a round-bottom flask with a few boiling chips.

The flask is connected to a distillation head with a condenser and a collection flask.

A thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation head.

The flask is heated, and the temperature is recorded when the liquid is boiling and the

vapor is condensing on the thermometer bulb, indicating the boiling point.[5]

Solubility Assessment
Solubility is determined by testing the dissolution of the compound in various solvents.

Procedure:
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A small, measured amount of the solute (e.g., 10 mg) is added to a test tube containing a

small volume of the solvent (e.g., 1 mL).

The mixture is agitated at a constant temperature.

Observations are made to determine if the solid dissolves completely, partially, or not at

all.[6][7][8] This is repeated with a range of polar and non-polar solvents.

Spectroscopic Analysis
Spectroscopic techniques are essential for structural elucidation and confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-

d₆).

The solution is placed in an NMR tube.

¹H and ¹³C NMR spectra are acquired to determine the chemical structure.[9]

Infrared (IR) Spectroscopy:

A small amount of the solid sample is placed on the crystal of an ATR-FTIR spectrometer.

The IR spectrum is recorded to identify functional groups present in the molecule.[9]

Mass Spectrometry (MS):

A dilute solution of the sample is prepared and introduced into the mass spectrometer.

The mass-to-charge ratio of the molecular ion and fragment ions are determined to

confirm the molecular weight and aspects of the structure.[9]

Visualizations
Experimental Workflow for Physical Property
Determination
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The following diagram illustrates a typical workflow for the characterization of the physical

properties of a solid organic compound like 2-Amino-6-methoxybenzonitrile.

Experimental Workflow for Physical Property Determination
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Data Analysis and Reporting
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Analyze and Interpret Data

Compile Technical Report
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Caption: A logical workflow for determining the physical and spectroscopic properties of a solid

organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. 2-Amino-6-methoxybenzonitrile [myskinrecipes.com]

3. biosynth.com [biosynth.com]

4. 2-Amino-6-methoxybenzothiazole | C8H8N2OS | CID 15630 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b073248?utm_src=pdf-body
https://www.benchchem.com/product/b073248?utm_src=pdf-body-img
https://www.benchchem.com/product/b073248?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.myskinrecipes.com/shop/th/benzonitrile-derivatives/116351--2-amino-6-methoxybenzonitrile.html
https://www.biosynth.com/p/FA10519/1591-37-3-2-amino-6-methoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxybenzothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxybenzothiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. chem.libretexts.org [chem.libretexts.org]

6. scribd.com [scribd.com]

7. scribd.com [scribd.com]

8. amherst.edu [amherst.edu]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [physical properties of 2-Amino-6-methoxybenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073248#physical-properties-of-2-amino-6-
methoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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